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Introduction
This document provides detailed application notes and protocols for the use of tannic acid as a

standard in analytical chemistry. Due to the likely misspelling of "Tannagine" in the user query,

and the abundance of scientific literature supporting the use of tannic acid as a well-

characterized analytical standard, this document will focus on tannic acid. Tannic acid is a

specific type of tannin, a complex polyphenolic compound, and is widely used as a reference

standard in various analytical techniques for the quantification of tannins in diverse matrices,

including food, beverages, and pharmaceuticals.

These notes are intended for researchers, scientists, and drug development professionals who

require a reliable and well-documented standard for their analytical work.

Physicochemical Properties and Specifications
Tannic acid intended for use as an analytical standard should conform to stringent quality

specifications. The following table summarizes typical quantitative data found in Certificates of

Analysis for analytical grade tannic acid.

Table 1: Summary of Quantitative Specifications for Analytical Grade Tannic Acid
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Parameter Specification Method

Assay (on dry basis) ≥ 81.0%[1] HPLC[2]

Loss on Drying ≤ 9.0%[1] Gravimetric (105°C, 2h)[3]

Sulfated Ash ≤ 0.1%[4] Gravimetric[4]

Heavy Metals (as Pb) ≤ 2 ppm[2] AAS/ICP-AES[5]

Arsenic (As) ≤ 0.0003%[4] -

Gallic Acid Content ≤ 3%[2] HPLC[2]

Condensed Tannins ≤ 0.5%[5] HPLC[5]

Residual Solvents (Acetone,

Ethyl Acetate)

≤ 25 mg/kg (singly or in

combination)[5]

Headspace Gas

Chromatography[3][5]

Solubility Soluble in water[6][7] Visual

Experimental Protocols
Preparation of a Standard Stock Solution
A critical first step in utilizing tannic acid as an analytical standard is the preparation of an

accurate stock solution.

Objective: To prepare a standard stock solution of tannic acid at a concentration of 1000

µg/mL.

Materials:

Tannic acid analytical standard

HPLC grade methanol

Volumetric flask (10 mL)

Analytical balance

Spatula
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Weighing paper

Protocol:

Accurately weigh 10 mg of tannic acid analytical standard onto a piece of weighing paper

using an analytical balance.[8]

Carefully transfer the weighed tannic acid into a 10 mL volumetric flask.

Add approximately 5 mL of HPLC grade methanol to the volumetric flask and swirl gently to

dissolve the tannic acid.

Once dissolved, add HPLC grade methanol to the flask until the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

This stock solution has a concentration of 1000 µg/mL and should be stored at 4°C when not

in use.[9]

Standard Stock Solution Preparation

1. Weigh 10 mg of
Tannic Acid Standard

2. Transfer to a
10 mL Volumetric Flask

3. Dissolve in
~5 mL Methanol

4. Dilute to Volume
with Methanol 5. Mix Thoroughly 6. Store at 4°C

Click to download full resolution via product page

Workflow for preparing a tannic acid standard stock solution.

High-Performance Liquid Chromatography (HPLC) for
the Quantification of Tannic Acid
This protocol outlines a general method for the quantification of tannic acid using reverse-

phase HPLC.
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Objective: To quantify the concentration of tannic acid in a sample using an external standard

method.

Instrumentation and Materials:

HPLC system with a UV detector

C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Tannic acid standard stock solution (1000 µg/mL)

HPLC grade methanol

HPLC grade water

Formic acid (optional, for mobile phase pH adjustment)

Syringe filters (0.45 µm)

Protocol:

Mobile Phase Preparation:

Prepare the mobile phase by mixing methanol and water in a 50:50 (v/v) ratio.[8][10]

The pH of the mobile phase can be adjusted to 4.5 using formic acid.[8][10]

Degas the mobile phase by sonication for 30 minutes before use.[10]

Preparation of Calibration Standards:

Prepare a series of calibration standards by diluting the 1000 µg/mL stock solution with the

mobile phase. A typical concentration range is 20-100 µg/mL.[10] For example, to prepare

a 20 µg/mL standard, dilute 0.2 mL of the stock solution to 10 mL with the mobile phase.[8]

Sample Preparation:

Dissolve the sample containing tannic acid in the mobile phase.
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Filter the sample solution through a 0.45 µm syringe filter before injection.[10]

Chromatographic Conditions:

Column: C18 (250 mm x 4.6 mm, 5 µm)[11]

Mobile Phase: Methanol:Water (50:50, v/v), pH 4.5[8][10]

Flow Rate: 1.0 mL/min[8][10]

Detection Wavelength: 270 nm[8][10]

Injection Volume: 20 µL[8]

Column Temperature: Ambient

Analysis:

Inject the calibration standards and the sample solution into the HPLC system.

Record the peak area of tannic acid for each injection.

Quantification:

Construct a calibration curve by plotting the peak area of the tannic acid standards against

their corresponding concentrations.

Determine the concentration of tannic acid in the sample by interpolating its peak area on

the calibration curve.
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HPLC Quantification Workflow

Start

1. Prepare Mobile Phase
(Methanol:Water 50:50)

2. Prepare Calibration Standards
(20-100 µg/mL) 3. Prepare and Filter Sample

4. HPLC Analysis
(C18, 270 nm, 1 mL/min)

5. Construct Calibration Curve

6. Quantify Tannic Acid in Sample

End

Click to download full resolution via product page

General workflow for the HPLC quantification of tannic acid.

Stability and Storage
For maintaining the integrity of tannic acid as an analytical standard, proper storage is crucial.
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Solid Form: Store the solid tannic acid powder at -20°C for long-term storage (up to 3 years)

or at 4°C for shorter periods (up to 2 years).[6]

In Solution: Stock solutions should be stored in aliquots in tightly sealed vials at -80°C for up

to 6 months or at -20°C for up to 1 month.[6] It is advisable to avoid repeated freeze-thaw

cycles.[6]

Conclusion
Tannic acid is a well-characterized and suitable reference standard for a variety of analytical

applications, particularly for the quantification of tannins. By adhering to the protocols and

specifications outlined in these application notes, researchers can ensure the accuracy and

reliability of their analytical results. The provided data and methodologies offer a solid

foundation for the implementation of tannic acid as a standard in quality control and research

laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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